Cas no 1806327-92-3 (4-Cyano-2-methyl-6-nitrophenylacetic acid)

4-Cyano-2-methyl-6-nitrophenylacetic acid structure
1806327-92-3 structure
Product Name:4-Cyano-2-methyl-6-nitrophenylacetic acid
CAS No:1806327-92-3
MF:C10H8N2O4
MW:220.181522369385
CID:5000698
Update Time:2023-08-24

4-Cyano-2-methyl-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-2-methyl-6-nitrophenylacetic acid
    • Inchi: 1S/C10H8N2O4/c1-6-2-7(5-11)3-9(12(15)16)8(6)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
    • InChI Key: MLBCUSUTEPGJFS-UHFFFAOYSA-N
    • SMILES: OC(CC1C(=CC(C#N)=CC=1C)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 341
  • XLogP3: 1.3
  • Topological Polar Surface Area: 107

4-Cyano-2-methyl-6-nitrophenylacetic acid Pricemore >>

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